Cas no 465529-56-0 (5-Bromo-2-methyl-2H-indazole)

• Product Name: 5-Bromo-2-methyl-2H-indazole
• CAS No: 465529-56-0
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD09870047
• CID: 68176
• PubChem ID: 11514007
• Update Time: 2025-04-18

5-Bromo-2-methyl-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methyl-2H-indazole
• 2H-Indazole, 5-bromo-2-methyl-
• 5-Bromo-2-methylindazole
• FS-2619
• AM20040526
• A7239
• AKOS005256314
• 5-Bromo-2-methyl-2H-indazole, AldrichCPR
• CS-B0841
• EN300-177126
• QFZOHVHNTZTZMJ-UHFFFAOYSA-N
• PB25227
• 2-METHYL-5-BROMO-2H-INDAZOLE
• 2-METHYL-5-BROMOINDAZOLE
• J-516966
• FT-0649438
• Z1269233669
• 465529-56-0
• SY065482
• MFCD09870047
• SCHEMBL906617
• DTXSID40467850
• BCP00200
• DTXCID80418669

• MDL： MFCD09870047
• Inchi： 1S/C8H7BrN2/c1-11-5-6-4-7(9)2-3-8(6)10-11/h2-5H,1H3
• InChI Key： QFZOHVHNTZTZMJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=CN(C)N=2

Computed Properties

• Exact Mass: 209.97900
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 17.82000
• LogP: 2.33580

5-Bromo-2-methyl-2H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles